Cas no 88534-45-6 (3,7-Octadienoic acid)

3,7-Octadienoic acid structure
3,7-Octadienoic acid structure
Product Name:3,7-Octadienoic acid
CAS No:88534-45-6
MF:C8H12O2
MW:140.179682731628
CID:629655
PubChem ID:71318533
Update Time:2025-04-19

3,7-Octadienoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,7-Octadienoic acid
    • octa-3,7-dienoic acid
    • 88534-45-6
    • DTXSID20748634
    • Inchi: 1S/C8H12O2/c1-2-3-4-5-6-7-8(9)10/h2,5-6H,1,3-4,7H2,(H,9,10)
    • InChI Key: KTAWMPDTYVDICX-UHFFFAOYSA-N
    • SMILES: OC(CC=CCCC=C)=O

Computed Properties

  • Exact Mass: 140.083729621g/mol
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų
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